5-Bromo-N-methylpyridine-3-sulfonamide
Overview
Description
5-Bromo-N-methylpyridine-3-sulfonamide is a laboratory chemical used for scientific research and development . It is also known as N-Methyl 5-bromopyridine-3-sulfonamide .
Molecular Structure Analysis
The molecular formula of 5-Bromo-N-methylpyridine-3-sulfonamide is C6H7BrN2O2S . Its InChI code is 1S/C6H7BrN2O2S/c1-8-12(10,11)6-2-5(7)3-9-4-6/h2-4,8H,1H3 .Physical And Chemical Properties Analysis
5-Bromo-N-methylpyridine-3-sulfonamide is a solid at room temperature . It has a molecular weight of 251.1 . The compound should be stored at room temperature .Scientific Research Applications
Life Science Research
5-Bromo-N-methylpyridine-3-sulfonamide is utilized in life science research for the study of various biological processes. It serves as a building block in the synthesis of more complex molecules that can interact with biological systems. This compound can be used to investigate cellular mechanisms, enzyme inhibition, and receptor-ligand interactions, which are fundamental in understanding diseases and developing new drugs .
Material Science Development
In material science, this compound’s unique properties are explored to create novel materials with specific characteristics. Its ability to form stable structures makes it a candidate for developing new polymeric materials, coatings, and nanomaterials that could have applications in biotechnology, electronics, and photonics .
Chemical Synthesis
5-Bromo-N-methylpyridine-3-sulfonamide is a key intermediate in chemical synthesis. It is used to construct complex chemical entities through various synthetic routes. Its presence in a synthetic pathway can introduce sulfonamide functionality into target molecules, which is a valuable trait in medicinal chemistry .
Chromatography
This compound can be used in chromatography as a standard or reference compound due to its well-defined properties. It helps in the calibration of equipment and serves as a comparison point for the identification and quantification of similar compounds in mixtures .
Analytical Studies
In analytical chemistry, 5-Bromo-N-methylpyridine-3-sulfonamide is used for method development and validation. Researchers utilize it to establish new analytical techniques or to refine existing ones, ensuring accurate and precise measurement of chemical substances .
Phosphoinositide 3-kinase (PI3K) Inhibition
This compound has shown potential as a PI3K inhibitor, which is significant in cancer research. PI3K inhibitors are a class of medicinal drugs that can block the action of phosphoinositide 3-kinases, enzymes involved in cell growth and proliferation. By inhibiting these enzymes, 5-Bromo-N-methylpyridine-3-sulfonamide may contribute to the development of new anticancer therapies .
Antitumor Activity
The antitumor properties of 5-Bromo-N-methylpyridine-3-sulfonamide derivatives have been investigated, particularly their effects on tumor cell lines. Research has focused on synthesizing enantiomerically pure compounds to study their stereochemical influence on biological activity and to optimize their antitumor efficacy .
Drug Design and Discovery
As a sulfonamide, 5-Bromo-N-methylpyridine-3-sulfonamide is an important fragment in drug design. Its incorporation into new drug candidates can enhance their pharmacological profile. It is particularly valuable in the design of kinase inhibitors, which are crucial in targeted cancer therapies .
Safety and Hazards
The safety data sheet for 5-Bromo-N-methylpyridine-3-sulfonamide indicates that it may be harmful if swallowed, inhaled, or in contact with skin . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves and dust respirator, should be used .
properties
IUPAC Name |
5-bromo-N-methylpyridine-3-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O2S/c1-8-12(10,11)6-2-5(7)3-9-4-6/h2-4,8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNFZSCOGEYEYJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC(=CN=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80674622 |
Source
|
| Record name | 5-Bromo-N-methylpyridine-3-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
173999-19-4 |
Source
|
| Record name | 5-Bromo-N-methyl-3-pyridinesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=173999-19-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-N-methylpyridine-3-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80674622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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